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Compound of Interest

Compound Name: Dimethyl Cyclopentylmalonate
CAS No.: 82491-60-9
Cat. No.: B1591528
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of Dimethyl Cyclopentylmalonate, a
versatile diester intermediate with significant applications in organic synthesis, particularly in
the development of pharmaceuticals and fragrances. This document delves into its chemical
identity, physicochemical properties, detailed synthesis protocols, mechanistic insights, and its
role as a critical building block in complex molecular architectures.

Chemical Identity and Structure

Dimethyl cyclopentylmalonate, also known as cyclopentylmalonic acid dimethyl ester, is an
organic compound characterized by a cyclopentyl ring attached to the alpha-carbon of a
dimethyl malonate backbone.[1] This structure provides a unique combination of a non-polar
cyclic alkyl group and reactive ester functionalities, making it a valuable intermediate in
synthetic chemistry.

CAS Number: 82491-60-9[1]
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Molecular Formula: C10H1604[2]
Molecular Weight: 200.23 g/mol [2]

Synonyms: Cyclopentylmalonic Acid Dimethyl Ester, Dimethyl 2-cyclopentylmalonate, 1,3-
dimethyl 2-cyclopentylpropanedioate.

The structural representation of Dimethyl Cyclopentylmalonate is depicted in the following
diagram:

Step 1: Enolate Formation Step 2: Alkylation (Sn2)

NaOCHSs, CHsOH

Dimethyl Malonate » Enolate Cyclopentyl Bromide
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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